The ring opening reaction of 1,3-dithiol-2-one systems is fully reversible†

Chemical Communications Pub Date: 2014-07-10 DOI: 10.1039/C4CC04414B

Abstract

The deprotection of a common precursor moiety in dithiolene chemistry was discovered to be fully reversible, which, besides being relevant for researchers working in very different fields with these non-innocent ligand systems, may even have an impact on CO2 housekeeping, as the deprotected ligand acts as an efficient trap.

Graphical abstract: The ring opening reaction of 1,3-dithiol-2-one systems is fully reversible
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